4-Azidoaniline

• IUPAC Name: 4-azidoaniline
• InChI: InChI=1S/C6H6N4/c7-5-1-3-6(4-2-5)9-10-8/h1-4H,7H2
• InChI Key: SSMVDPYHLFEAJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)N=[N+]=[N-]
• Molecular Formula: C6H6N4
• DSSTOX Substance ID: DTXSID80164033
• Molecular Weight: 134.14 g/mol
• CAS No.: 14860-64-1

Description

4-Azidoaniline, also known as 4-azidobenzenamine, is an organic compound with the molecular formula C6H6N4. It is characterized by the presence of an azido group (-N3) attached to the para position of an aniline ring. This compound is of significant interest due to its versatile reactivity and applications in various fields, including organic synthesis, materials science, and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Azidoaniline can be synthesized through several methods. One common approach involves the diazotization of 4-nitroaniline followed by reduction and subsequent azidation. The general steps are as follows:

Diazotization: 4-nitroaniline is treated with sodium nitrite (NaNO2) and hydrochloric acid (HCl) to form the diazonium salt.

Reduction: The diazonium salt is then reduced to 4-aminophenylamine using a reducing agent such as iron powder and hydrochloric acid.

Azidation: Finally, the 4-aminophenylamine is reacted with sodium azide (NaN3) to yield this compound.

Industrial Production Methods: Industrial production of this compound typically follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. Safety measures are crucial due to the potentially explosive nature of azides.

Chemical Reactions Analysis

Types of Reactions: 4-Azidoaniline undergoes various chemical reactions, including:

Substitution Reactions: The azido group can be replaced by other functional groups through nucleophilic substitution.

Reduction Reactions: The azido group can be reduced to an amine group using reducing agents like hydrogen gas (H2) in the presence of a catalyst.

Cycloaddition Reactions: this compound can participate in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, to form triazoles.

Common Reagents and Conditions:

Substitution: Sodium azide (NaN3) for azidation.

Reduction: Hydrogen gas (H2) with a palladium catalyst.

Cycloaddition: Copper(I) catalysts for Huisgen cycloaddition.

Major Products:

Substitution: Various substituted anilines.

Reduction: 4-aminophenylamine.

Cycloaddition: 1,2,3-triazoles.

Scientific Research Applications

4-Azidoaniline is utilized in several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various heterocyclic compounds and polymers.

Biology: Used in photoaffinity labeling to study protein interactions and functions.

Medicine: Investigated for its potential in drug development, particularly in targeting specific proteins or pathways.

Industry: Employed in the production of photo-reactive materials and polymers for advanced manufacturing processes.

Mechanism of Action

The mechanism of action of 4-azidoaniline involves its ability to form reactive intermediates upon exposure to light or heat. These intermediates can covalently bind to nearby molecules, making it useful in photoaffinity labeling. The azido group can also undergo cycloaddition reactions, forming stable triazole rings that can interact with biological targets.

Molecular Targets and Pathways:

Protein Labeling: The azido group can covalently attach to proteins, allowing for the study of protein interactions and functions.

Signal Transduction: Involved in modifying signaling pathways by targeting specific proteins.

Comparison with Similar Compounds

4-Azidoaniline can be compared with other azido-substituted anilines and related compounds:

3-Azidoaniline: Similar structure but with the azido group in the meta position, leading to different reactivity and applications.

2-Azidoaniline: Azido group in the ortho position, affecting its chemical behavior and use.

4-Nitroaniline: Precursor in the synthesis of this compound, with different functional properties due to the nitro group.

Uniqueness: this compound is unique due to its para-substituted azido group, which provides distinct reactivity patterns and applications, particularly in photoaffinity labeling and cycloaddition reactions.

Synthesis routes and methods

Procedure details

4-iodoaniline (400 mg, 1.8263 mmol) was mixed with sodium L-ascorbic acid (90 mg, 0.46 mmol) in DMSO (25 mL). A solution of sodium azide (241 mg, 3.65 mmol) in water (6.5 mL) was added followed by N,N′-dimethylethane-1,2-diamine (30 mg, 0.4 mmol) and copper iodide (30 mg, 0.2 mmol). The mixture was then heated at 100° C. for 6 h. The mixture was then mixed with a large amount of water (80 mL) and then extracted with EtOAc (3 times). The organics were dried (MgSO4), filtered and concentrated in vacuo to give a residue that was purified by flash chromatography (silica, eluting with MeOH in DCM) to give 4-azidoaniline (150 mg). 1H NMR (400 MHz, DMSO) δ 6.81-6.75 (m, 2H), 6.63-6.57 (m, 2H), 5.13 (s, 2H).